Cas no 1341416-99-6 (4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine)
1341416-99-6 structure
Product Name:4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine
CAS No:1341416-99-6
MF:C8H11N5O
MW:193.205840349197
CID:5695844
PubChem ID:64063669
Update Time:2023-11-24
4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS013380516
- 1341416-99-6
- EN300-1107393
- 4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-
- 4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine
-
- Inchi： 1S/C8H11N5O/c1-5-3-13(10-8(5)9)4-7-6(2)11-14-12-7/h3H,4H2,1-2H3,(H2,9,10)
- InChI Key： FNGMQOHIWJXOTJ-UHFFFAOYSA-N
- SMILES： O1N=C(C)C(CN2C=C(C)C(N)=N2)=N1
Computed Properties
- Exact Mass: 193.09635999g/mol
- Monoisotopic Mass: 193.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 405.6±55.0 °C(Predicted)
- pka: 3.43±0.10(Predicted)
4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107393-0.05g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1107393-0.1g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1107393-0.25g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1107393-0.5g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1107393-1.0g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1107393-2.5g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1107393-5.0g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1107393-10.0g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1107393-1g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1107393-5g |
4-methyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-3-amine |
1341416-99-6 | 95% | 5g |
$3479.0 | 2023-10-27 |
4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1341416-99-6 (4-methyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
